Cas no 63347-56-8 (Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride)

• Product Name: Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride
• CAS No: 63347-56-8
• MF: C₂₃H₃₂ClN₃S
• MW: 418.038283348084
• CID: 390189
• PubChem ID: 71372863
• Update Time: 2025-04-19

Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride Chemical and Physical Properties

Names and Identifiers

• Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride
• dimethyl-[7-[methyl(octyl)amino]phenothiazin-3-ylidene]azanium,chloride
• DTXSID50795712
• N,N-Dimethyl-7-[methyl(octyl)amino]-3H-phenothiazin-3-iminium chloride
• 63347-56-8

• Inchi： 1S/C23H32N3S.ClH/c1-5-6-7-8-9-10-15-26(4)19-12-14-21-23(17-19)27-22-16-18(25(2)3)11-13-20(22)24-21;/h11-14,16-17H,5-10,15H2,1-4H3;1H/q+1;/p-1
• InChI Key： VITUPDAJPNUTDR-UHFFFAOYSA-M
• SMILES： [Cl-].S1C2=C/C(/C=CC2=NC2=CC=C(C=C12)N(C)CCCCCCCC)=[N+](\C)/C

Computed Properties

• Exact Mass: 417.2005469g/mol
• Monoisotopic Mass: 417.2005469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9Ų